91-02-1

2-Benzoylpyridine

In Stock

• CAS RN:
• 91-02-1

• Formula:
• C12H9NO

• InChI:
• InChI=1S/C12H9NO/c14-12(10-6-2-1-3-7-10)11-8-4-5-9-13-11/h1-9H

• InChIKey:
• GCSHUYKULREZSJ-UHFFFAOYSA-N

• 2-Benzoylpyridine, also known as 2-Benzoylpyridine, is a useful research compound. Its molecular formula is C12H9NO and its molecular weight is 183.21 g/mol. The purity is usually 95%.

Neoisomenthol

In Stock

• CAS RN:
• 491-02-1

• Formula:
• C10H20O

• InChI:
• InChI=1S/C10H20O/c1-7(2)9-5-4-8(3)6-10(9)11/h7-11H,4-6H2,1-3H3/t8-,9-,10-/m1/s1

• InChIKey:
• NOOLISFMXDJSKH-OPRDCNLKSA-N

• Neoisomenthol, also known as iso-neomenthol or (1R, 3R, 4R)-form, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Thus, neoisomenthol is considered to be an isoprenoid lipid molecule. Neoisomenthol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, neoisomenthol is primarily located in the membrane (predicted from logP) and cytoplasm.
  Neoisomenthol is a p-menthan-3-ol.
  D,l-menthol is a white crystalline solid with a peppermint odor and taste. (NTP, 1992)

2-[(2-Pyridinylmethyl)amino]benzoic acid

In Stock

• CAS RN:
• 5691-02-1

• Formula:
• C13H12N2O2

• InChI:
• InChI=1S/C13H12N2O2/c16-13(17)11-6-1-2-7-12(11)15-9-10-5-3-4-8-14-10/h1-8,15H,9H2,(H,16,17)

• InChIKey:
• NCPRURHPFDPBEE-UHFFFAOYSA-N

• 2-[(2-Pyridinylmethyl)amino]benzoic acid is a useful research compound. Its molecular formula is C13H12N2O2 and its molecular weight is 228.25 g/mol. The purity is usually 95%.

(E)-4-(3-Bromo-phenyl)-but-3-en-2-one

In Stock

• CAS RN:
• 26891-02-1

• Formula:
• C10H9BrO

• InChI:
• InChI=1S/C10H9BrO/c1-8(12)5-6-9-3-2-4-10(11)7-9/h2-7H,1H3/b6-5+

• InChIKey:
• QZOCEEXEFIACMQ-AATRIKPKSA-N

• (E)-4-(3-Bromo-phenyl)-but-3-en-2-one is a useful research compound. Its molecular formula is C10H9BrO and its molecular weight is 225.08 g/mol. The purity is usually 95%.

2,3-Dibromopropionyl chloride

In Stock

• CAS RN:
• 18791-02-1

• Formula:
• C3H3Br2ClO

• InChI:
• InChI=1S/C3H3Br2ClO/c4-1-2(5)3(6)7/h2H,1H2

• InChIKey:
• HWKWYDXHMQQDQJ-UHFFFAOYSA-N

• 2,3-Dibromopropionyl chloride is a useful research compound. Its molecular formula is C3H3Br2ClO and its molecular weight is 250.31 g/mol. The purity is usually 95%.

2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-2-[2-(trifluoromethyl)phenyl]acetic acid

In Stock

• CAS RN:
• 678991-02-1

• Formula:
• C24H18F3NO4

• InChI:
• InChI=1S/C24H18F3NO4/c25-24(26,27)20-12-6-5-11-18(20)21(22(29)30)28-23(31)32-13-19-16-9-3-1-7-14(16)15-8-2-4-10-17(15)19/h1-12,19,21H,13H2,(H,28,31)(H,29,30)

• InChIKey:
• DMTFGKGIANTPRI-UHFFFAOYSA-N

• 2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-2-[2-(trifluoromethyl)phenyl]acetic acid is a useful research compound. Its molecular formula is C24H18F3NO4 and its molecular weight is 441.406. The purity is usually 95%.

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(7-oxo-3-(m-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

In Stock

• CAS RN:
• 872591-02-1

• Formula:
• C21H18N6O4

• InChI:
• InChI=1S/C21H18N6O4/c1-13-3-2-4-15(9-13)27-20-19(24-25-27)21(29)26(12-22-20)11-18(28)23-14-5-6-16-17(10-14)31-8-7-30-16/h2-6,9-10,12H,7-8,11H2,1H3,(H,23,28)

• InChIKey:
• ATGWJEOOLXNTJT-UHFFFAOYSA-N

• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(7-oxo-3-(m-tolyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C21H18N6O4 and its molecular weight is 418.413. The purity is usually 95%.

3-(3-Methylphenyl)-2'-trifluoromethylpropiophenone

In Stock

• CAS RN:
• 898791-02-1

• Formula:
• C17H15F3O

• InChI:
• InChI=1S/C17H15F3O/c1-12-5-4-6-13(11-12)9-10-16(21)14-7-2-3-8-15(14)17(18,19)20/h2-8,11H,9-10H2,1H3

• InChIKey:
• PTEOWQMPIIKHSA-UHFFFAOYSA-N

• 3-(3-Methylphenyl)-2'-trifluoromethylpropiophenone is a useful research compound. Its molecular formula is C17H15F3O and its molecular weight is 292.29 g/mol. The purity is usually 95%.

(1-methoxy-3-methylcyclohexyl)methanol, Mixture of diastereomers

In Stock

• CAS RN:
• 1849191-02-1

• Formula:
• C9H18O2

• (1-methoxy-3-methylcyclohexyl)methanol, Mixture of diastereomers is a useful research compound. Its molecular formula is C9H18O2 and its molecular weight is 158.2. The purity is usually 95%.

tert-butyl N-{[(4-fluoro-2-methylphenyl)carbamoyl]methyl}carbamate

In Stock

• CAS RN:
• 1043391-02-1

• Formula:
• C14H19FN2O3

• InChI:
• InChI=1S/C14H19FN2O3/c1-9-7-10(15)5-6-11(9)17-12(18)8-16-13(19)20-14(2,3)4/h5-7H,8H2,1-4H3,(H,16,19)(H,17,18)

• InChIKey:
• LBSKVJZQCXYFBA-UHFFFAOYSA-N

• Tert-butyl N-{[(4-fluoro-2-methylphenyl)carbamoyl]methyl}carbamate is a useful research compound. Its molecular formula is C14H19FN2O3 and its molecular weight is 282.31 g/mol. The purity is usually 95%.

4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-ethylphenyl)piperazine-1-carboxamide

In Stock

• CAS RN:
• 1705191-02-1

• Formula:
• C19H22N8O

• InChI:
• InChI=1S/C19H22N8O/c1-2-15-5-3-4-6-16(15)24-19(28)26-9-7-25(8-10-26)17-11-18(22-13-21-17)27-14-20-12-23-27/h3-6,11-14H,2,7-10H2,1H3,(H,24,28)

• InChIKey:
• KWZMJCNHAQMOAZ-UHFFFAOYSA-N

• 4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-ethylphenyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H22N8O and its molecular weight is 378.44. The purity is usually 95%.

3-(2-(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)-2-oxoethyl)-5,6-dimethylpyrimidin-4(3H)-one

In Stock

• CAS RN:
• 1705791-02-1

• Formula:
• C17H18FN3O4S

• InChI:
• InChI=1S/C17H18FN3O4S/c1-11-12(2)19-10-21(17(11)23)9-16(22)20-7-15(8-20)26(24,25)14-5-3-13(18)4-6-14/h3-6,10,15H,7-9H2,1-2H3

• InChIKey:
• JOKNJJWQCVPLEB-UHFFFAOYSA-N

• 3-(2-(3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)-2-oxoethyl)-5,6-dimethylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C17H18FN3O4S and its molecular weight is 379.41. The purity is usually 95%.

Potassium;3,5-dimethylimidazole-4-carboxylate

In Stock

• CAS RN:
• 2248291-02-1

• Formula:
• C6H7KN2O2

• InChI:
• InChI=1S/C6H8N2O2.K/c1-4-5(6(9)10)8(2)3-7-4;/h3H,1-2H3,(H,9,10);/q;+1/p-1

• InChIKey:
• NRELMSZJXNKPLY-UHFFFAOYSA-M

• Potassium;3,5-dimethylimidazole-4-carboxylate is a useful research compound. Its molecular formula is C6H7KN2O2 and its molecular weight is 178.232. The purity is usually 95%.